Cas no 1806267-30-0 (2-Cyano-4-hydroxy-3-methylbenzoic acid)

• Product Name: 2-Cyano-4-hydroxy-3-methylbenzoic acid
• CAS No: 1806267-30-0
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 5007117
• Update Time: 2025-10-28

2-Cyano-4-hydroxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-3-methylbenzoic acid

• Inchi： 1S/C9H7NO3/c1-5-7(4-10)6(9(12)13)2-3-8(5)11/h2-3,11H,1H3,(H,12,13)
• InChI Key： NAIQKPVEEUAJBJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-4-hydroxy-3-methylbenzoic acid

Introduction to 2-Cyano-4-Hydroxy-3-Methylbenzoic Acid (CAS No. 1806267-30-0)

2-Cyano-4-hydroxy-3-methylbenzoic acid, also known by its CAS number CAS 1806267-30-0, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research findings related to 2-cyano-4-hydroxy-3-methylbenzoic acid.

The molecular structure of 2-cyano-4-hydroxy-3-methylbenzoic acid consists of a benzoic acid backbone with substituents at the 2, 3, and 4 positions. The cyano group (-CN) at position 2, a hydroxyl group (-OH) at position 4, and a methyl group (-CH₃) at position 3 create a unique electronic environment that influences its reactivity and functionality. This structure makes it a valuable building block for synthesizing more complex molecules with tailored properties.

Recent studies have highlighted the potential of 2-cyano-4-hydroxy-3-methylbenzoic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing drugs with high bioavailability and selectivity.

In the realm of material science, CAS 1806267-30-0 has been utilized as a precursor for synthesizing advanced polymers and hybrid materials. Its cyano group provides opportunities for cross-linking and functionalization, enabling the creation of materials with enhanced mechanical strength and thermal stability. These properties are particularly valuable in the development of high-performance composites for aerospace and automotive industries.

The synthesis of 2-cyano-4-hydroxy-3-methylbenzoic acid involves multi-step organic reactions, often employing catalytic processes to achieve high yields. Recent advancements in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and environmental impact. These methods include the use of transition metal catalysts and microwave-assisted synthesis techniques.

In terms of applications, CAS 1806267-30-0 has found utility in agrochemicals as well. Its ability to interact with plant enzymes makes it a promising candidate for developing eco-friendly pesticides and herbicides. Researchers are exploring its role in enhancing crop resistance to environmental stressors such as drought and pests.

The environmental impact of 2-cyano-4-hydroxy-3-methylbenzoic acid has also been a topic of recent research. Studies indicate that it has low toxicity towards non-target organisms when used in recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS 1806267-30-0, or 2-cyano-4-hydroxy-3-methylbenzoic acid, is a compound with immense potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry is expected to grow significantly.